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Introduction: The effervescent reaction of an Alka-Seltzer tablet in water is a classic and

versatile demonstration in chemistry education. The primary reaction involves sodium

bicarbonate (NaHCO₃), a base, and citric acid (H₃C₆H₅O₇), an acid, which react in the

presence of water to produce carbon dioxide gas, water, and sodium citrate.[1][2] This robust

and safe reaction provides a tangible and engaging platform for students to explore

fundamental chemical principles, including reaction kinetics, stoichiometry, and gas laws.

These application notes provide detailed protocols for a series of experiments suitable for a

range of educational levels.

Core Chemical Reaction:

The reaction between sodium bicarbonate and citric acid can be represented by the following

balanced chemical equation:

3NaHCO₃(aq) + H₃C₆H₅O₇(aq) → Na₃C₆H₅O₇(aq) + 3H₂O(l) + 3CO₂(g)[2][3]

Experiment 1: Investigating the Effect of
Temperature on Reaction Rate
This experiment demonstrates the relationship between temperature and the rate of a chemical

reaction.[2][4][5] By measuring the time it takes for an Alka-Seltzer tablet to dissolve

completely in water at different temperatures, students can observe that higher temperatures
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lead to faster reaction rates.[4][5] This is because increased temperature results in molecules

moving more quickly and colliding more frequently and with greater energy.[1][4]

Experimental Protocol:

Materials:

Three Alka-Seltzer tablets[4]

Three identical clear containers (e.g., beakers, glasses)[5]

Hot water, room temperature water, and ice-cold water[4][5]

Thermometer[4]

Stopwatch or timer[4]

Graduated cylinder

Procedure:

Pour 250 mL of ice-cold water into the first container.[1] Measure and record the

temperature.

Pour 250 mL of room temperature water into the second container. Measure and record the

temperature.

Pour 250 mL of hot water into the third container. Measure and record the temperature.

Simultaneously drop one Alka-Seltzer tablet into each of the three containers.

Start the stopwatch immediately.

Record the time it takes for each tablet to completely dissolve.[4] This is the point at which

fizzing stops.

Repeat the experiment for multiple trials to ensure accuracy.
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Water
Temperature
(°C)

Trial 1:
Reaction Time
(s)

Trial 2:
Reaction Time
(s)

Trial 3:
Reaction Time
(s)

Average
Reaction Time
(s)

e.g., 5

e.g., 22

e.g., 40

Expected Results: The Alka-Seltzer tablet will dissolve fastest in the hot water and slowest in

the cold water, demonstrating a direct relationship between temperature and reaction rate.[4][5]

Experimental Workflow:

Caption: Workflow for the temperature and reaction rate experiment.

Experiment 2: Investigating the Effect of Surface
Area on Reaction Rate
This experiment explores how the surface area of a reactant affects the rate of a chemical

reaction.[1][6] By comparing the reaction times of a whole Alka-Seltzer tablet, a tablet broken

into pieces, and a crushed tablet, students can observe that increasing the surface area

increases the reaction rate.[1][7] A larger surface area allows for more contact between the

reactants, leading to more frequent collisions.[1]

Experimental Protocol:

Materials:

Three Alka-Seltzer tablets

Three identical clear containers

Room temperature water

Stopwatch or timer
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Mortar and pestle (or a similar tool for crushing)

Graduated cylinder

Procedure:

Pour 250 mL of room temperature water into each of the three containers.[1]

Leave the first Alka-Seltzer tablet whole.

Break the second tablet into several smaller pieces.

Crush the third tablet into a fine powder using a mortar and pestle.[8]

Drop the whole tablet into the first container and start the stopwatch. Record the time it takes

to completely dissolve.

Repeat the process for the broken tablet in the second container.

Repeat the process for the powdered tablet in the third container.

Ensure the water temperature is consistent across all trials.[1]

Data Presentation:

Tablet Form
Trial 1:
Reaction Time
(s)

Trial 2:
Reaction Time
(s)

Trial 3:
Reaction Time
(s)

Average
Reaction Time
(s)

Whole Tablet

Broken Tablet

Powdered Tablet

Expected Results: The powdered tablet will react the fastest, followed by the broken tablet, and

then the whole tablet, demonstrating that a larger surface area leads to a faster reaction rate.

[7]
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Logical Relationship Diagram:

Reactant State

Surface Area

Reaction Rate

Whole Tablet

Low

Broken Tablet

Medium

Powdered Tablet

High

Slowest Intermediate Fastest

Click to download full resolution via product page

Caption: Relationship between surface area and reaction rate.

Experiment 3: Stoichiometry and Gas Production
This experiment allows for the quantitative analysis of the Alka-Seltzer reaction, focusing on

stoichiometry and the production of carbon dioxide gas.[3][9] By measuring the mass of CO₂

produced, students can calculate the initial amount of sodium bicarbonate in the tablet and

determine the percent yield of the reaction.[3][10]

Experimental Protocol:

Materials:

Alka-Seltzer tablets[3]

250-mL Erlenmeyer flask[9]

Vinegar (acetic acid solution)[9]
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Water[11]

Electronic balance[11]

Graduated cylinder

Procedure:

Measure 35 mL of vinegar and pour it into the 250-mL Erlenmeyer flask.[9]

Place the flask with the vinegar on the electronic balance and record the initial mass.[9]

Weigh one Alka-Seltzer tablet separately and record its mass.[9]

Add the mass of the flask and vinegar to the mass of the tablet to get the total initial mass.

Carefully drop the tablet into the flask containing the vinegar.[9]

Allow the reaction to proceed until all bubbling has stopped.[9] This may take several

minutes.

Once the reaction is complete, place the flask and its contents back on the balance and

record the final mass.

The difference between the initial and final mass is the mass of the CO₂ gas that escaped.

[10]
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Measurement Trial 1 (g) Trial 2 (g) Trial 3 (g)

Mass of Flask +

Vinegar

Mass of Alka-Seltzer

Tablet

Total Initial Mass

Final Mass of Flask +

Contents

Mass of CO₂

Produced

Calculations:

Moles of CO₂ Produced: Mass of CO₂ / Molar Mass of CO₂ (44.01 g/mol )

Theoretical Moles of NaHCO₃: Using the 3:3 (or 1:1) mole ratio from the balanced equation,

the moles of NaHCO₃ are equal to the moles of CO₂ produced.[12]

Theoretical Mass of NaHCO₃: Moles of NaHCO₃ x Molar Mass of NaHCO₃ (84.01 g/mol )

Percent by Mass of NaHCO₃ in Tablet: (Theoretical Mass of NaHCO₃ / Mass of Alka-Seltzer
Tablet) x 100

Signaling Pathway of the Reaction:
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Caption: Chemical reaction pathway of Alka-Seltzer in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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